Cas no 756526-01-9 (Fmoc-NH-(PEG)12-CH2CH2COOH)

Fmoc-NH-(PEG)12-CH2CH2COOH structure
Fmoc-NH-(PEG)12-CH2CH2COOH structure
Product Name:Fmoc-NH-(PEG)12-CH2CH2COOH
CAS No:756526-01-9
MF:C42H65NO16
MW:839.962614774704
CID:844727
PubChem ID:11354871
Update Time:2025-04-19

Fmoc-NH-(PEG)12-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-NH-(PEG)12-CH2CH2COOH
    • O-(N-Fmoc-2-aminoethyl)-O''-(2-carboxyethyl)-undecathyleneglycol
    • O-(N-Fmoc-2-aminoethyl)-O'-(2-carboxyethyl)-undecathyleneglycol
    • Fmoc-PEG12-propionic acid
    • O-(N-Fmoc-2-aminoethyl)-O -(2-carboxyethyl)-undecathyleneglycol
    • O-(N-FMOC-2-AMINOETHYL)-O'-(2-CARBOXYETHYL)UNDECAETHYLENEGLYCOL
    • F1238
    • Fmoc-NH-PEG12-CH2CH2COOH
    • MFCD08064302
    • 1-(9H-fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxa-4-azatritetracontan-43-oic acid
    • s10746
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • ZB0953
    • BP-21632
    • AKOS030213422
    • Fmoc-NH-PEG12-acid
    • 1-(9-fluorenylmethyloxycarbonyl)amino-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oic acid
    • Fmoc-N-amido-PEG12-Acid
    • (Fmoc-amino)-PEG12-C2-Carboxylic Acid
    • C42H65NO16
    • SY247845
    • CS-0114278
    • O-(N-Fmoc-2-aminoethyl)-O-(2-carboxyethyl)-undecathyleneglycol
    • 1-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3,6,9,12,15,18,21,24,27,30,33,36-DODECAOXANONATRIACONTAN-39-OIC ACID
    • 756526-01-9
    • Fmoc-N-amido-dPEG(R)12-acid
    • FmocNH-PEG12-CH2CH2COOH
    • Fmoc-NH-PEG(12)-COOH
    • A930171
    • SCHEMBL34141
    • Fmoc-Nh-Peg11-Cooh
    • Fmoc-NH-PEG12-C2-COOH
    • HY-135821
    • AS-74682
    • JYNHRDJTWNEGJE-UHFFFAOYSA-N
    • Fmoc-nh-peg(16)-cooh
    • 1952360-91-6
    • 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oic acid
    • DA-48753
    • Inchi: 1S/C42H65NO16/c44-41(45)9-11-47-13-15-49-17-19-51-21-23-53-25-27-55-29-31-57-33-34-58-32-30-56-28-26-54-24-22-52-20-18-50-16-14-48-12-10-43-42(46)59-35-40-38-7-3-1-5-36(38)37-6-2-4-8-39(37)40/h1-8,40H,9-35H2,(H,43,46)(H,44,45)
    • InChI Key: JYNHRDJTWNEGJE-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 839.43033499g/mol
  • Monoisotopic Mass: 839.43033499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 42
  • Complexity: 976
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 186Ų

Fmoc-NH-(PEG)12-CH2CH2COOH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Biosynth
DPG-5819-100 mg
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